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Compound Name: Uracil, 3-butyl-6-methyl-

Cat. No.: B086951

For Researchers, Scientists, and Drug Development Professionals
Introduction

Uracil, 3-butyl-6-methyl-, also known as 3-butyl-6-methyl-2,4(1H,3H)-pyrimidinedione, is a
substituted uracil derivative that serves as a key intermediate in the synthesis of various
compounds, most notably in the agrochemical industry. Its chemical structure, featuring a butyl
group at the N3 position and a methyl group at the C6 position of the pyrimidine ring, provides
a versatile scaffold for further chemical modifications. This technical guide provides an in-depth
overview of its properties, synthesis, and applications as a synthetic reagent, with a focus on
experimental details and potential for further research and development.

Chemical and Physical Properties

The fundamental properties of 3-butyl-6-methyluracil are summarized below, providing
essential data for its handling, characterization, and use in synthetic protocols.
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Property Value Reference
Molecular Formula CoH14N202
Molecular Weight 182.22 g/mol
CAS Number 13544-53-9
Appearance White crystals
Melting Point 165-166 °C
Data not readily available, but
Solubility likely soluble in organic

solvents.

1H-NMR (500 MHz, CDCls)

0 (ppm): 10.708 (s, 1H, N(1)H),

5.580 (s, 1H, CH), 3.889 (t,
J=7.5 Hz, 2H, N(3)CH2), 2.143
(s, 3H, CCHs), 1.55-1.63 (m,
2H, N(3)CH2CH2), 1.347 (sex,
J=7.4 Hz, 2H, CH2CHs), 0.921
(t, J=7.4 Hz, 3H, CH2CHs)

1B3C-NMR (125 MHz, CDClIs)

5 (ppm): 163.46 (C4), 153.46
(C2), 149.96 (C6), 100.26
(C5), 40.12 (N(3)CHs), 29.70
(N(3)CH2CHz), 20.07
(CH2CHs), 18.53 (C(6)CHs3),
13.73 (CH2CH5)

Synthesis of 3-butyl-6-methyluracil

The synthesis of 3-butyl-6-methyluracil can be achieved through the condensation of N-

butylurea with an appropriate -keto ester, such as ethyl acetoacetate, followed by cyclization.

A detailed experimental protocol is provided below.

Experimental Protocol: Synthesis of 3-butyl-6-

methyluracil[3]
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Materials:

N-butylurea

Ethyl acetoacetate

Sodium ethoxide

Ethanol

Hydrochloric acid (for acidification)

Procedure:

e A solution of sodium ethoxide is prepared by dissolving sodium metal in absolute ethanol.

 To this solution, add ethyl acetoacetate, followed by N-butylurea.

e The reaction mixture is refluxed for a specified period to ensure the completion of the
condensation and cyclization reaction.

o After reflux, the ethanol is removed under reduced pressure.

e The resulting residue is dissolved in water and acidified with hydrochloric acid to precipitate
the crude product.

e The precipitate is collected by filtration, washed with water, and dried.

e The crude product can be further purified by recrystallization from a suitable solvent, such as
ethanol or water, to yield pure 3-butyl-6-methyluracil as white crystals.

Yield: 78%[3]

A general workflow for the synthesis is depicted in the following diagram.
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Synthesis of 3-butyl-6-methyluracil

Reactants Reaction Conditions

N-butylurea Ethyl acetoacetate Sodium ethoxide (Base) Ethanol (Solvent)

Catalyst Solvent

Condensation & Cyclization

Workup & Purification

Ethanol Evaporation

Acidification (HCI)

Filtration

Recrystallization

Product

3-butyl-6-methyluracil

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-butyl-6-methyluracil.
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Applications as a Synthetic Reagent

The primary documented application of 3-butyl-6-methyluracil is as a key intermediate in the
production of the herbicide Bromacil.

Synthesis of Bromacil (5-bromo-3-sec-butyl-6-
methyluracil)

Bromacil is a broad-spectrum herbicide used for the control of annual and perennial weeds.[4]
The synthesis involves the bromination of 3-butyl-6-methyluracil.

Experimental Protocol: Synthesis of 5-bromo-3-sec-butyl-6-methyluracil (Bromacil)[5]

A Chinese patent outlines the synthesis of 5-bromo-3-sec-butyl-6-methyluracil.[5] The final step
of this process is the bromination of 3-sec-butyl-6-methyluracil.

Materials:

e 3-sec-butyl-6-methyluracil

e Bromine

o Acetic acid (or another suitable solvent)

Procedure:

3-sec-butyl-6-methyluracil is dissolved in a suitable solvent, such as acetic acid.

o Elemental bromine is added dropwise to the solution at a controlled temperature.

e The reaction mixture is stirred until the reaction is complete, which can be monitored by
techniques such as thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is worked up to isolate the product. This may involve
guenching excess bromine, followed by precipitation and filtration.

e The crude Bromacil is then purified, for instance, by recrystallization.
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The final product has a melting point of 158-160 °C.[5]

The synthetic relationship is illustrated in the following diagram.

Synthesis of Bromacil

3-butyl-6-methyluracil Bromine (Br2)

Reagent

Starting Material

Bromination

Bromacil (5-bromo-3-butyl-6-methyluracil)

Click to download full resolution via product page

Caption: Synthetic route from 3-butyl-6-methyluracil to Bromacil.

Potential in Drug Development

While its primary industrial use is in agrochemicals, the uracil scaffold is of significant interest in
medicinal chemistry due to its presence in nucleic acids and its derivatives' wide range of

biological activities.

A study investigating the in vitro proliferative activity of various 6-substituted uracil derivatives
on immortalized lung epithelial cells found that 1-butyl-6-methyluracil (an isomer of the title
compound) exhibited high proliferative activity.[3] This suggests that N-alkylated 6-methyluracil
derivatives, including 3-butyl-6-methyluracil, could be explored for their potential in
regenerative medicine.[3]

The mechanism of action for Bromacil, a derivative of 3-butyl-6-methyluracil, is the inhibition of
photosynthesis in plants.[4][6] While this is relevant to its herbicidal activity, it also highlights the
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potential for uracil derivatives to interact with biological pathways. The general inhibitory action
on photosynthesis is depicted below.

Mechanism of Action of Bromacil

Bromacil

Photosynthesis

Plant Growth

Click to download full resolution via product page

Caption: Simplified pathway of Bromacil's herbicidal action.

Conclusion

Uracil, 3-butyl-6-methyl- is a valuable synthetic reagent, primarily utilized as a precursor for
the herbicide Bromacil. The synthesis of this compound is well-established, and its chemical
properties are documented. Beyond its role in agrochemicals, its structural similarity to
biologically active uracil derivatives suggests potential for exploration in drug discovery and
development, particularly in areas such as regenerative medicine. The provided experimental
protocols and data serve as a foundational resource for researchers interested in the synthesis
and application of this versatile molecule. Further investigation into its biological activities and
the development of novel derivatives could unlock new therapeutic or industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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